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Cat. No.: B3025918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

12-Dinonadecanoyl-rac-glycerol is a diacylglycerol (DAG) molecule characterized by the

presence of two nonadecanoic acid chains esterified to the sn-1 and sn-2 positions of a

glycerol backbone. While diacylglycerols as a class are well-established as critical second

messengers in a multitude of cellular signaling pathways, primarily through the activation of

protein kinase C (PKC), specific information regarding the biological activity of 12-
Dinonadecanoyl-rac-glycerol is not extensively documented in publicly available scientific

literature. This guide aims to provide a comprehensive overview of its known attributes, inferred

potential activities based on its structural characteristics, and the methodologies that would be

pertinent to its study.

Chemical Structure and Properties
12-Dinonadecanoyl-rac-glycerol is composed of a glycerol molecule and two saturated fatty

acids, nonadecanoic acid (C19:0).[1][2][3] The "rac" in its name indicates that it is a racemic

mixture of the stereoisomers at the central carbon of the glycerol backbone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3025918?utm_src=pdf-interest
https://www.benchchem.com/product/b3025918?utm_src=pdf-body
https://www.benchchem.com/product/b3025918?utm_src=pdf-body
https://www.benchchem.com/product/b3025918?utm_src=pdf-body
https://www.benchchem.com/product/b3025918?utm_src=pdf-body
https://www.medchemexpress.com/12-dinonadecanoyl-rac-glycerol.html
https://www.medchemexpress.com/12-dinonadecanoyl-rac-glycerol.html?locale=ko-KR
https://www.medchemexpress.com/12-dinonadecanoyl-rac-glycerol.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C41H80O5

Molecular Weight 653.08 g/mol

Structure
Diacylglycerol with two

nonadecanoic acid chains
[1][2][3]

Potential Biological Activity and Signaling Pathways
While direct experimental evidence for the biological activity of 12-Dinonadecanoyl-rac-
glycerol is scarce, its structural similarity to other diacylglycerols suggests a potential role in

cellular signaling. Diacylglycerols are key activators of the protein kinase C (PKC) family of

enzymes. The canonical pathway involves the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP2) by phospholipase C (PLC) to generate inositol trisphosphate (IP3) and

DAG. DAG remains in the cell membrane and recruits and activates PKC, which then

phosphorylates a wide array of downstream protein targets, leading to diverse cellular

responses such as proliferation, differentiation, apoptosis, and inflammation.

Given that 12-Dinonadecanoyl-rac-glycerol is a DAG, it is plausible that it could mimic the

function of endogenous DAGs and directly activate PKC isoforms. The specific effects would

likely depend on the cell type and the specific PKC isoforms expressed.

Hypothesized Signaling Pathway of 12-Dinonadecanoyl-rac-glycerol:
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Caption: Hypothesized signaling pathway for 12-Dinonadecanoyl-rac-glycerol.
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Experimental Protocols for Investigating Biological
Activity
To elucidate the specific biological activities of 12-Dinonadecanoyl-rac-glycerol, a series of in

vitro and in cell-based assays would be required.

1. Protein Kinase C (PKC) Activation Assay:

Objective: To determine if 12-Dinonadecanoyl-rac-glycerol can directly activate PKC

isoforms.

Methodology:

Utilize a commercially available PKC kinase activity assay kit.

Purified, recombinant PKC isoforms are incubated with a specific peptide substrate and

ATP.

12-Dinonadecanoyl-rac-glycerol is added at varying concentrations to the reaction

mixture.

The phosphorylation of the substrate is measured, typically through the detection of a

fluorescent or radioactive signal.

A known PKC activator, such as phorbol 12-myristate 13-acetate (PMA), should be used

as a positive control.

Experimental Workflow for PKC Activation Assay:
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Caption: Workflow for determining PKC activation by 12-Dinonadecanoyl-rac-glycerol.
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2. Cell-Based Assays for Downstream Effects:

Objective: To investigate the cellular consequences of treatment with 12-Dinonadecanoyl-
rac-glycerol.

Methodologies:

Cell Proliferation Assay (e.g., MTT or BrdU assay): To assess the effect on cell growth.

Apoptosis Assay (e.g., Annexin V/PI staining): To determine if the compound induces

programmed cell death.

Cytokine Release Assay (e.g., ELISA): To measure the modulation of inflammatory

responses.

Western Blot Analysis: To probe for the phosphorylation of specific PKC substrates (e.g.,

MARCKS) and downstream signaling proteins (e.g., ERK, Akt).

Quantitative Data
As of the latest literature review, no specific quantitative data such as IC50 or EC50 values for

the biological activity of 12-Dinonadecanoyl-rac-glycerol has been published. The table

below is provided as a template for researchers to populate as data becomes available.

Assay
Cell Line /
System

Endpoint
EC50 / IC50
(µM)

Reference

PKCα Activation
Recombinant

Human

Substrate

Phosphorylation
-

PKCβ Activation
Recombinant

Human

Substrate

Phosphorylation
-

PKCγ Activation
Recombinant

Human

Substrate

Phosphorylation
-

Cell Proliferation e.g., HeLa MTT Reduction -

Apoptosis

Induction
e.g., Jurkat

Annexin V

Positive Cells
-
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Conclusion
12-Dinonadecanoyl-rac-glycerol is a diacylglycerol whose specific biological functions have

not yet been thoroughly investigated. Based on its chemical structure, it is a putative activator

of the protein kinase C signaling pathway. Further research, employing the experimental

protocols outlined in this guide, is necessary to elucidate its precise mechanism of action,

identify its cellular targets, and quantify its biological effects. Such studies will be crucial in

determining its potential for future applications in research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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